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Compound of Interest

Compound Name: 2-Acetamido-5-methylthiazole

Cat. No.: B112850 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the currently available data on the solubility and

stability of 2-Acetamido-5-methylthiazole (CAS No. 61996-32-5), a heterocyclic compound of

interest in medicinal chemistry and materials science. While comprehensive quantitative data

remains limited in publicly accessible literature, this document consolidates existing qualitative

information and outlines standard experimental protocols for the determination of these critical

physicochemical properties.

Solubility Profile
Quantitative solubility data for 2-Acetamido-5-methylthiazole in a range of common

laboratory solvents is not extensively documented in peer-reviewed journals or publicly

available databases. However, qualitative solubility information has been reported.

Table 1: Qualitative Solubility of 2-Acetamido-5-methylthiazole

Solvent Solubility Description

Dimethyl Sulfoxide (DMSO) Slightly Soluble

Methanol Very Slightly Soluble (when heated)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b112850?utm_src=pdf-interest
https://www.benchchem.com/product/b112850?utm_src=pdf-body
https://www.benchchem.com/product/b112850?utm_src=pdf-body
https://www.benchchem.com/product/b112850?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b112850?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This information is based on qualitative descriptors and should be confirmed by quantitative

analysis.

Experimental Protocol for Solubility Determination
(General Method)
A standard method for determining the equilibrium solubility of a compound is the shake-flask

method. The following protocol outlines the general procedure.
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Preparation

Equilibration

Phase Separation

Analysis

Add excess 2-Acetamido-5-methylthiazole
to a known volume of solvent in a sealed vial.

Prepare multiple vials for each solvent
to be tested at different temperatures.

Agitate the vials at a constant
temperature for a defined period (e.g., 24-48 hours)

to ensure equilibrium is reached.

Incubate

Allow the vials to stand undisturbed
at the set temperature for undissolved solid to settle.

Cease Agitation

Carefully withdraw an aliquot of the
supernatant for analysis.

Quantify the concentration of the dissolved
solid in the aliquot using a validated

analytical method (e.g., HPLC-UV, LC-MS).

Analyze
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Stress Conditions

Sampling

Analysis

Evaluation

Expose 2-Acetamido-5-methylthiazole to:
- Acidic and basic hydrolysis (e.g., HCl, NaOH)

- Oxidative conditions (e.g., H2O2)
- Thermal stress (dry heat)

- Photolytic stress (UV/Vis light)

Withdraw samples at predetermined
time points from each stress condition.

Analyze samples using a stability-indicating
analytical method (e.g., HPLC, LC-MS).

Quantify the parent compound and any
degradation products.

Identify degradation pathways.

Characterize major degradation products.

Determine the rate of degradation.
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To cite this document: BenchChem. [2-Acetamido-5-methylthiazole: A Technical Overview of
Solubility and Stability]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b112850#2-acetamido-5-methylthiazole-solubility-and-
stability-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/product/b112850#2-acetamido-5-methylthiazole-solubility-and-stability-data
https://www.benchchem.com/product/b112850#2-acetamido-5-methylthiazole-solubility-and-stability-data
https://www.benchchem.com/product/b112850#2-acetamido-5-methylthiazole-solubility-and-stability-data
https://www.benchchem.com/product/b112850#2-acetamido-5-methylthiazole-solubility-and-stability-data
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b112850?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b112850?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

